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Compound of Interest

Compound Name: Tetrabutylammonium cyanide

Cat. No.: B079372

An In-depth Technical Guide to Tetrabutylammonium Cyanide for Researchers and Scientists

This technical guide provides comprehensive information on the properties, synthesis, and
applications of tetrabutylammonium cyanide, a versatile reagent in organic synthesis. The
content is tailored for researchers, scientists, and professionals in drug development who utilize
cyanide chemistry in their work.

Core Properties of Tetrabutylammonium Cyanide

Tetrabutylammonium cyanide is a quaternary ammonium salt that serves as a readily soluble
and reactive source of cyanide ions in organic solvents. Its physical and chemical properties
are summarized below.
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Property Data Reference(s)
Molecular Formula Ci17H36N:2 [1112][3]

Linear Formula (CH3CH2CH2CH2)4N(CN) [4115][6]
Molecular Weight 268.48 g/mol [11[2][5][6]
CAS Number 10442-39-4 [1][2][7]

White to off-white or slightly
Appearance , . . [3][8]
beige crystalline solid

Melting Point 89-92 °C [5]1[6]

Soluble in polar organic
Solubility solvents like acetone, ethanol, [819]

and methanol

Experimental Protocols

Detailed methodologies for the synthesis of tetrabutylammonium cyanide and its application
in nucleophilic substitution reactions are presented below.

Protocol 1: Synthesis of Tetrabutylammonium Cyanide
via lon Exchange

This protocol describes a general and efficient method for preparing tetrabutylammonium
cyanide from the corresponding bromide salt using a strongly basic ion exchange resin. This
method avoids the handling of highly toxic and hygroscopic starting materials.[9]

Materials:

Tetrabutylammonium bromide

Strongly basic anion exchange resin (e.g., Amberlite IRA-400)

Sodium cyanide (NaCN)

Anhydrous methanol
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Ethyl acetate

Phosphorus pentoxide (P20s)

Glass chromatography column (10 x 70 cm)

Rotary evaporator

Methodology:

¢ Resin Preparation and Activation:

o Pack the glass column with the anion exchange resin.

o To convert the resin to the cyanide form, pass a solution of sodium cyanide (1.5 kg in 12
liters of 50% aqueous methanol) through the column.

o Wash the resin thoroughly with anhydrous methanol (approx. 15 liters) to remove residual
water and sodium bromide.[9]

e lon Exchange:

o Dissolve tetrabutylammonium bromide (e.g., 202.5 g, 0.63 mole) in one liter of anhydrous
methanol.[9]

o Apply the solution to the top of the cyanide-form resin column.

o Elute the column with anhydrous methanol, collecting the eluent. Continue elution until
approximately 5 liters of eluent has been collected.[9]

« |solation and Purification:
o Concentrate the collected eluent on a rotary evaporator to obtain a white solid.

o Recrystallize the solid twice from ethyl acetate. For the scale mentioned, use
approximately 1 liter of ethyl acetate and induce crystallization by cooling with dry ice.[9]
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o Dry the purified tetrabutylammonium cyanide crystals under vacuum over phosphorus
pentoxide.[9]

Protocol 2: General Procedure for Cyanation of Alkyl
Halides

Tetrabutylammonium cyanide is an effective nucleophilic cyanide source for the synthesis of
nitriles from alkyl halides via Sn2 reactions.[1] Its solubility in common organic solvents
facilitates homogeneous reaction conditions, often leading to higher yields and faster reaction
rates compared to inorganic cyanides like NaCN or KCN.[1] It is particularly useful in phase-
transfer catalysis (PTC) where it transports the cyanide anion from an aqueous or solid phase
into an organic phase to react with the alkyl halide.

Materials:

Alkyl halide (e.g., 1-bromooctane)

Tetrabutylammonium cyanide (or generated in situ using a phase-transfer catalyst like
tetrabutylammonium bromide and NaCN)

Aprotic polar solvent (e.g., acetonitrile, DMF) or a biphasic system (e.g., toluene/water)

Inert atmosphere (e.g., Nitrogen or Argon)
Methodology:
o Reaction Setup:

o In a round-bottom flask equipped with a magnetic stirrer and reflux condenser, dissolve
the alkyl halide in the chosen organic solvent under an inert atmosphere.

o Add tetrabutylammonium cyanide to the solution. If using a PTC system, add the alkyl
halide to the organic solvent, the cyanide salt (e.g., NaCN) to the aqueous phase, and a
catalytic amount of a tetrabutylammonium salt (e.g., bromide or chloride).

e Reaction Execution:
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o Stir the mixture vigorously. Heat the reaction mixture to an appropriate temperature (e.g.,
50-100 °C) to facilitate the substitution reaction.

o Monitor the reaction progress using a suitable analytical technique, such as Thin Layer
Chromatography (TLC) or Gas Chromatography (GC).

e Work-up and Isolation:
o Upon completion, cool the reaction mixture to room temperature.

o If a biphasic system was used, separate the organic layer. If a homogeneous system was
used, dilute the mixture with a non-polar solvent (e.g., diethyl ether) and wash with water
to remove unreacted cyanide and the ammonium salt.

o Dry the organic layer over an anhydrous drying agent (e.g., MgSOa or NazSOa).
o Filter off the drying agent and concentrate the solvent in vacuo using a rotary evaporator.

o Purify the resulting crude nitrile product by an appropriate method, such as distillation or
column chromatography.

Safety Note: All manipulations involving cyanide salts must be performed in a well-ventilated
fume hood.[10] Contact with acids will liberate highly toxic hydrogen cyanide gas.[4][7] Always
wear appropriate personal protective equipment (PPE), including gloves and safety glasses.
[11]

Visualized Workflows and Mechanisms

The following diagrams, generated using Graphviz, illustrate key processes involving
tetrabutylammonium cyanide.
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Caption: Synthesis of Tetrabutylammonium Cyanide via lon Exchange.
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Caption: Role as a Phase-Transfer Catalyst in Cyanation Reactions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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